molecular formula C9H12N2O2 B8748835 1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-carboxylic acid

1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-carboxylic acid

Cat. No.: B8748835
M. Wt: 180.20 g/mol
InChI Key: OCAXSYCKYKWEFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-carboxylic acid is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12N2O2

Molecular Weight

180.20 g/mol

IUPAC Name

1-methyl-4,5,6,7-tetrahydroindazole-4-carboxylic acid

InChI

InChI=1S/C9H12N2O2/c1-11-8-4-2-3-6(9(12)13)7(8)5-10-11/h5-6H,2-4H2,1H3,(H,12,13)

InChI Key

OCAXSYCKYKWEFD-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C=N1)C(CCC2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-carboxylate (7 g, 36 mmol) in methanol (100 mL), THF (50 mL) and H2O (50 mL) was added LiOH (2.5 g, 108 mmol). The resulting mixture was stirred at room temperature for 2 hours. The reaction mixture was acidified with 1N HCl solution to pH=5-6, and extracted with EA three times. The combined organic layers were washed with brine, dried over Na2SO4. The solvent was concentrated to give 1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-carboxylic acid (6 g, 94%), which was used in the next step directly.
Name
1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-carboxylate
Quantity
7 g
Type
reactant
Reaction Step One
Name
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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